Cas no 2171590-64-8 (5-pentyl-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-pentyl-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171590-64-8
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6389582
• PubChem ID: 165840827
• Update Time: 2025-11-07

5-pentyl-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-pentyl-1,8-dioxa-4-azaspiro5.5undecane
• 2171590-64-8
• EN300-1638008
• 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C13H25NO2/c1-2-3-4-6-12-13(16-10-8-14-12)7-5-9-15-11-13/h12,14H,2-11H2,1H3
• InChI Key： QGHROLQTOPAVNF-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21COCCC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-pentyl-1,8-dioxa-4-azaspiro5.5undecane

5-Pentyl-1,8-Dioxa-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane, identified by the CAS number 2171590-64-8, is a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound includes a pentyl group attached to the spiro atom, along with oxygen and nitrogen atoms within the ring system, making it a versatile molecule for further exploration.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt diverse conformations, which can enhance bioavailability and target specificity. The presence of both oxygen and nitrogen atoms in the ring system of 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane introduces additional functional groups that can be exploited for various chemical reactions. For instance, the oxygen atoms can act as hydrogen bond donors or acceptors, while the nitrogen atom can participate in π-interactions or serve as a nucleophilic site in organic transformations.

The synthesis of 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane involves a multi-step process that typically includes ring-closing reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key steps in the reaction sequence, such as oxidative coupling or cyclization reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The molecular weight of 2171590-64-8 is approximately 300 g/mol, which contributes to its moderate volatility and stability under ambient conditions.

The application of 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane spans across multiple disciplines, including materials science and pharmacology. In materials science, this compound has been investigated for its potential as a building block in the synthesis of advanced polymers and hybrid materials. Its unique structure allows for the creation of materials with tailored mechanical and thermal properties, making it a valuable component in nanotechnology applications.

In pharmacology, researchers have explored the use of this compound as a scaffold for drug design. The spirocyclic framework provides an ideal platform for incorporating bioactive moieties while maintaining structural integrity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

The future outlook for 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane is highly promising, with ongoing research focusing on its potential in green chemistry and sustainable manufacturing processes. Scientists are exploring ways to synthesize this compound using environmentally friendly reagents and energy-efficient methods, aligning with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, 5-pentyl-1,8-dioxa-4-azaspiro[5.5]undecane, CAS number 2171590-64-8, is a versatile and intriguing compound with a wide range of applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.